Cas no 81367-85-3 (Disperse Red 97)

• Product Name: Disperse Red 97
• CAS No: 81367-85-3
• MF: C₁₇H₁₆N₆O₅
• MW: 384.34614276886
• CID: 60328
• PubChem ID: 3018996
• Update Time: 2024-01-25

Disperse Red 97 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 97
• 3-[[4-[(2,4-Dinitrophenyl)azo]phenyl](2-hydroxyethyl)amino]propanenitrile
• 3-[4-[(2,4-dinitrophenyl)diazenyl]-N-(2-hydroxyethyl)anilino]propanenitrile
• EINECS 279-749-2
• NS00060601
• Propanenitrile, 3-[[4-[2-(2,4-dinitrophenyl)diazenyl]phenyl](2-hydroxyethyl)amino]-
• 3-[[4-[(2,4-dinitrophenyl)azo]phenyl](2-hydroxyethyl)amino]propiononitrile
• 81367-85-3
• 3-((4-((2,4-Dinitrophenyl)azo)phenyl)(2-hydroxyethyl)amino)propiononitrile
• DTXSID001038147
• 3-[[4-[2-(2,4-Dinitrophenyl)diazenyl]phenyl](2-hydroxyethyl)amino]propanenitrile (ACI)
• Propanenitrile, 3-[[4-[(2,4-dinitrophenyl)azo]phenyl](2-hydroxyethyl)amino]- (9CI)
• Propionitrile, 3-[p-(2,4-dinitrophenylazo)-N-2-hydroxyethylanilino]- (6CI)
• C.I. Disperse Red 97
• Serilene Dark Red R-FS

• Inchi： 1S/C17H16N6O5/c18-8-1-9-21(10-11-24)14-4-2-13(3-5-14)19-20-16-7-6-15(22(25)26)12-17(16)23(27)28/h2-7,12,24H,1,9-11H2
• InChI Key： DUZMRELVADTXFL-UHFFFAOYSA-N
• SMILES： N#CCCN(CCO)C1C=CC(N=NC2C([N+](=O)[O-])=CC([N+](=O)[O-])=CC=2)=CC=1

Computed Properties

• Exact Mass: 384.11800
• Monoisotopic Mass: 384.11821763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.40
• PSA: 163.62000
• LogP: 4.67718